2-Amino-3-methylhexan-1-ol hydrochloride
Overview
Description
2-Amino-3-methylhexan-1-ol hydrochloride is a chemical compound that is commonly used in scientific research. It is a chiral auxiliary that is used in organic synthesis, particularly in the synthesis of chiral amines. This compound has a variety of applications in scientific research, including in the fields of medicinal chemistry and drug discovery.
Mechanism of Action
The mechanism of action of 2-Amino-3-methylhexan-1-ol hydrochloride is not well understood. However, it is believed that this compound acts as a chiral auxiliary by facilitating the formation of chiral intermediates in organic synthesis.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it is believed that this compound is relatively non-toxic and has low levels of toxicity in animal studies.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-Amino-3-methylhexan-1-ol hydrochloride in lab experiments is its ability to facilitate the synthesis of chiral amines. This compound is also relatively easy to synthesize and has low levels of toxicity. However, one limitation of using this compound is that it may not be suitable for all types of organic synthesis reactions.
Future Directions
There are several potential future directions for research involving 2-Amino-3-methylhexan-1-ol hydrochloride. One potential area of research is the development of new synthetic methods that utilize this compound as a chiral auxiliary. Additionally, this compound may have applications in the synthesis of new biologically active compounds, particularly in the fields of medicinal chemistry and drug discovery. Further research is needed to fully understand the potential applications of this compound in scientific research.
Synthesis Methods
The synthesis of 2-Amino-3-methylhexan-1-ol hydrochloride can be achieved through several methods. One common method involves the reaction of 2-methyl-3-pentanone with hydroxylamine hydrochloride to form the corresponding oxime. This oxime is then reduced with sodium borohydride to produce 2-Amino-3-methylhexan-1-ol, which is subsequently converted to the hydrochloride salt.
Scientific Research Applications
2-Amino-3-methylhexan-1-ol hydrochloride has a variety of applications in scientific research. It is commonly used as a chiral auxiliary in the synthesis of chiral amines. This compound has also been used in the synthesis of several biologically active compounds, including anti-tumor agents and anti-viral agents.
properties
IUPAC Name |
2-amino-3-methylhexan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17NO.ClH/c1-3-4-6(2)7(8)5-9;/h6-7,9H,3-5,8H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUMRWXNLLHVTHF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)C(CO)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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